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Compound of Interest

6-Chloro-2-fluoro-3-
Compound Name:

methylbenzonitrile
CAS No.: 886502-19-8
Cat. No.: B1318742

Get Quote

\ J

CAS: 886502-19-8 | Formula: CsHsCIFN | M.W.: 169.58 g/mol [1][2][3][4]

Executive Summary: The Scaffold Advantage

In the optimization of small molecule kinase inhibitors and agrochemical actives, 6-Chloro-2-
fluoro-3-methylbenzonitrile represents a high-value "trisubstituted” aromatic core.[2][4] Its
strategic value lies in its substitution pattern:

» The Nitrile Handle (C1): A versatile electrophile for heterocycle formation (e.g., amidines,
tetrazoles) or hydrolysis to acids/amides.[2][4]

o The Fluorine Effect (C2): Provides metabolic stability (blocking hydroxylation) and modulates
pKa of adjacent protons.[4]

e The Orthogonal Halogen (C6-Cl): The chlorine atom is electronically distinct from the
fluorine, allowing for selective palladium-catalyzed cross-coupling (Suzuki-Miyaura or
Buchwald-Hartwig) without disturbing the C-F bond.[2][4]
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Procurement Ciriticality: The primary challenge in sourcing this intermediate is regioisomeric

purity.[4] Due to the directing effects of the fluorine and methyl groups during synthesis,

commercial batches often contain trace amounts of the 4-chloro isomer, which can be

inseparable in downstream steps.[2]

Technical Identity & Chemical Profile

Property Specification Critical Note
Verify against isomer CAS
CAS Number 886502-19-8
886500-98-7 (2-Cl, 6-F)
6-Chloro-2-fluoro-3-
IUPAC Name
methylbenzonitrile
Molecular Weight 169.58
) ) ) Yellowing indicates oxidation
Appearance White to off-white solid o N
or amine impurities
) ) ) Low MP requires cold chain
Melting Point 45-50 °C (Typical) o
shipping in summer
Solubility DMSO, Methanol, DCM Poor water solubility
Hygroscopic; nitrile hydrolysis
Storage 2-8°C, Inert Atmosphere Y9 P Yoy

risk

Strategic Sourcing: The "Isomer Trap"

When evaluating suppliers, the Certificate of Analysis (CoA) must be scrutinized for more than

just "% Purity."[2][4] You must validate the absence of regioisomers.[4]

The Synthetic Risk (Why Impurities EXxist)

The likely industrial synthesis involves the chlorination of 2-fluoro-3-methylbenzonitrile.[2][4]

e Target: C6-Chlorination (Para to Methyl).

e Impurity: C4-Chlorination (Para to Fluorine).[2][4]
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e Mechanism: Both positions are activated. While the methyl group (C3) directs ortho/para, the
fluorine (C2) is a strong para-director.[2][4]

If a supplier uses a non-selective chlorination method, the 4-chloro impurity may be present at
1-5%.[2][4]

Supplier Decision Matrix

Use the following logic flow to categorize vendors based on your project phase.

Procurement Need

Scale Requirement

Discovery Phase \Pilot/Dev Phase

Catalog Suppliers Bulk/Process Suppliers
(mg to 10g) (>100g9)

Isomer Purity >98%7? Custom Synthesis Required?
Yes (Verified) No (Standard Batch)
Rec: SynQuest, BLD Pharm Rec: Volsen, Sunway Pharm
(Fast, High Price/qg) (Lead time 2-3 wks)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting suppliers based on development phase and purity
requirements.

Commercial Supplier Landscape
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Note: Supplier stock fluctuates.[2][4] Always request a current batch H-NMR before purchase.

[2]14]

Tier 1: Catalog Suppliers (Discovery Scale)

Best for: Rapid delivery (1-5 days), high trust, small quantities (19 - 259).[2][4]
o SynQuest Laboratories (USA)[4]
o Catalog ID: 3737-7-02[2][3][4]

o Strengths: High reliability in halogenated aromatics; domestic US shipping avoids customs
delays.[2][4]

o Link:[2]
e BLD Pharm (China/Global)[2][4]
o Catalog ID: BD309546([1][2][4]

o Strengths: Massive inventory; often holds the specific 886502-19-8 isomer in stock rather
than "make-to-order."[2][4]

o Link:[2]
e Combi-Blocks (USA)[2][4]

o Strengths: Excellent price-to-quality ratio for building blocks.[2][4] They typically provide
rigorous QC data online.[2][4]

Tier 2: Bulk & Custom Manufacturing (Process Scale)

Best for: >100g orders, cost optimization, specific impurity profiling.[2][4]
» Volsen Chemical[2][4]

o Focus: Fluorine-containing benzonitriles.[1][2][4][5]
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o Capability: Can scale to kg quantities; willing to customize purity specs to remove specific

isomers.

e Sunway Pharmaceutical[2][4]
o Focus: Pharmaceutical intermediates.

o Capability: Good for intermediate scale-up (100g - 1kg).[2][4]

Quality Control: The Self-Validating Protocol

Do not rely solely on the vendor's CoA.[2][4] Upon receipt, execute this Identity & Purity
Protocol.

H-NMR Diagnostic (Regioisomer Check)
The coupling constants (
-values) are the definitive check for the 6-chloro vs. 4-chloro isomer.[2][4]
» Solvent: DMSO-
or CDCI
[2][4]
o Target Signal (Ar-H): Look for the aromatic protons.

o 6-Chloro-2-fluoro-3-methyl (Target): The two aromatic protons (H4 and H5) are ortho to
each other.[2][4] Expect a doublet with

4]

o 4-Chloro-2-fluoro-3-methyl (Impurity): The protons (H5 and H6) are also ortho, but the
chemical shift environment differs significantly due to the fluorine proximity.[2][4]

e 19F-NMR: Essential.[2][4] The fluorine shift will move significantly if the chlorine is para (C4)
vs ortho (C6) to the methyl.

HPLC Method (Purity)
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Standard C18 methods may co-elute regioisomers.[2][4] Use a Phenyl-Hexyl column for better
pi-pi interaction selectivity.[2][4]

Parameter Setting

Column Phenyl-Hexyl, 4.6 x 150mm, 3.5um

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile

Gradient 10% B to 90% B over 15 mins

Detection UV @ 220 nm (Nitrile absorption) & 254 nm

Handling & Safety (EHS)

Signal Word: WARNING Hazard Statements: H302 (Harmful if swallowed), H315 (Skin
Irritation), H319 (Eye Irritation).[2][4]

» Nitrile Toxicity: While less toxic than simple aliphatic nitriles, metabolic release of cyanide is a
theoretical risk.[2][4] Treat as a potent toxicant.[4]

o Hydrolysis Risk: Avoid prolonged exposure to moisture.[2][4] The nitrile can hydrolyze to the
amide (primary impurity over time), appearing as a new peak at [M+18] in LCMS.[2][4]

Synthetic Utility Workflow

How this molecule integrates into drug discovery workflows:

Route A: Benzoic Acids/Amides
Nitrile Hydrolysis (Solubility)

6-Chloro-2-fluoro- Route B:
3-methylbenzonitrile Suzuki Coupling
(The Scaffold) (at C-ClI)

ReUE Indazoles/Heterocycles
SNAr Displacement C cIization)y
(of Fluorine) y

Biaryl Systems
(Kinase Inhibitors)
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Figure 2: Primary synthetic divergence points for the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Procurement & Application Guide: 6-Chloro-2-
fluoro-3-methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1318742/docs#technical-procurement-application-
guide-6-chloro-2-fluoro-3-methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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